4-isobutoxy-N-methyl-N-phenylbenzamide

• IUPAC Name: N-methyl-4-(2-methylpropoxy)-N-phenylbenzamide
• InChI: InChI=1S/C18H21NO2/c1-14(2)13-21-17-11-9-15(10-12-17)18(20)19(3)16-7-5-4-6-8-16/h4-12,14H,13H2,1-3H3
• InChI Key: PBIIHZYKKZQBOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)N(C)C2=CC=CC=C2
• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol

Description

4-isobutoxy-N-methyl-N-phenylbenzamide, also known as ibuprofen benzyl ester, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs), which are widely used for their analgesic, anti-inflammatory, and antipyretic properties.

Mechanism of Action

The mechanism of action of 4-isobutoxy-N-methyl-N-phenylbenzamide is similar to that of other NSAIDs. It works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a crucial role in the inflammatory response. By inhibiting the production of prostaglandins, this compound reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of COX-1 and COX-2 enzymes, which are responsible for the production of prostaglandins. Additionally, this compound has also been shown to inhibit the activity of lipoxygenase enzymes, which are involved in the production of leukotrienes. Leukotrienes are lipid mediators that play a role in the inflammatory response. By inhibiting the production of leukotrienes, this compound reduces inflammation and pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-isobutoxy-N-methyl-N-phenylbenzamide in lab experiments is its high yield and purity. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, one of the limitations of using this compound is that it is a synthetic compound and may not accurately reflect the effects of natural compounds in vivo.

Future Directions

There are several future directions for the study of 4-isobutoxy-N-methyl-N-phenylbenzamide. One area of research is the development of more potent and selective COX inhibitors. Additionally, this compound could be further investigated for its potential use in cancer therapy. Furthermore, the effects of this compound on other inflammatory mediators, such as cytokines and chemokines, could also be explored. Finally, the development of more efficient and cost-effective synthesis methods for this compound could also be an area of future research.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It exhibits potent analgesic, anti-inflammatory, and antipyretic properties and has been investigated for its potential use in cancer therapy. The mechanism of action of this compound is well understood, and its biochemical and physiological effects have been extensively studied. While there are limitations to using this compound in lab experiments, there are several future directions for its study, including the development of more potent and selective COX inhibitors and the investigation of its effects on other inflammatory mediators.

Scientific Research Applications

4-isobutoxy-N-methyl-N-phenylbenzamide has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent analgesic, anti-inflammatory, and antipyretic properties, which make it an attractive candidate for the treatment of various inflammatory conditions. Additionally, this compound has also been investigated for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.